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Compound of Interest

Compound Name: Docosahexaenoyl glycine

Cat. No.: B8100994 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of novel compounds like Docosahexaenoyl glycine are paramount to ensuring

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe disposal of Docosahexaenoyl glycine, alongside key quantitative data

and a procedural workflow to support your laboratory's safety protocols.

Quantitative Data Summary
To facilitate easy reference and comparison, the following table summarizes the key

quantitative properties of Docosahexaenoyl glycine.
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Property Value

Molecular Formula C₂₄H₃₅NO₃

Formula Weight 385.5 g/mol

Purity ≥98%

Solubility in Ethanol 25 mg/mL

Solubility in DMF 20 mg/mL

Solubility in DMSO 15 mg/mL

Solubility in PBS (pH 7.2) 2 mg/mL

Proper Disposal Procedures for Docosahexaenoyl
Glycine
As a specialized chemical, Docosahexaenoyl glycine and its containers require careful

disposal in accordance with institutional and local regulations. Under no circumstances should

this compound be disposed of down the drain, as its effects on aquatic life are not well-

documented. The recommended procedure is to treat it as a chemical waste.

Step-by-Step Disposal Protocol:

Segregation of Waste:

Designate a specific, clearly labeled hazardous waste container for Docosahexaenoyl
glycine and any materials contaminated with it.

Keep this waste stream separate from other chemical wastes to prevent any potential

adverse reactions.

Collection of Waste:

Collect all waste materials containing Docosahexaenoyl glycine, which includes unused

stock solutions, contaminated consumables (e.g., pipette tips, vials), and any materials

used for spill cleanup, in the designated hazardous waste container.
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Ensure the container is kept tightly sealed when not in active use to prevent the release of

any fumes or dust.

Spill Management:

In the event of a spill, do not use combustible materials like paper towels to absorb the

substance, especially if it is in a flammable solvent.

Carefully collect the absorbed material and any contaminated surfaces into a sealable,

properly labeled hazardous waste container.

Decontaminate the spill area using a suitable solvent or detergent, and collect all cleaning

materials for disposal as hazardous waste.

Report any significant spills to your institution's Environmental Health and Safety (EHS)

officer.

Disposal of Empty Containers:

Empty containers that previously held Docosahexaenoyl glycine should be triple-rinsed

with an appropriate solvent, such as ethanol.

The rinsate from this process must be collected and disposed of as hazardous chemical

waste.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste container.

Adhere to all institutional, local, and national regulations governing hazardous waste

disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Docosahexaenoyl
glycine.
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Start: Docosahexaenoyl Glycine Waste Generated
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Dispose of Empty Containers (Triple-Rinse)
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End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Docosahexaenoyl glycine.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Docosahexaenoyl
Glycine: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8100994#docosahexaenoyl-glycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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